molecular formula C7H7NO5S B1580901 Benzenesulfonic acid, 4-methyl-3-nitro- CAS No. 97-06-3

Benzenesulfonic acid, 4-methyl-3-nitro-

Cat. No.: B1580901
CAS No.: 97-06-3
M. Wt: 217.2 g/mol
InChI Key: GJYYWZTYFNSZRP-UHFFFAOYSA-N
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Description

Benzenesulfonic acid, 4-methyl-3-nitro- is a useful research compound. Its molecular formula is C7H7NO5S and its molecular weight is 217.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenesulfonic acid, 4-methyl-3-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenesulfonic acid, 4-methyl-3-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

97-06-3

Molecular Formula

C7H7NO5S

Molecular Weight

217.2 g/mol

IUPAC Name

4-methyl-3-nitrobenzenesulfonic acid

InChI

InChI=1S/C7H7NO5S/c1-5-2-3-6(14(11,12)13)4-7(5)8(9)10/h2-4H,1H3,(H,11,12,13)

InChI Key

GJYYWZTYFNSZRP-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)S(=O)(=O)O)[N+](=O)[O-]

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)O)[N+](=O)[O-]

97-06-3
51591-66-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25.0 g of 4-toluenesulfonic acid and 95 ml of concentrated nitric acid was heated on a steam bath for 30 minutes during which time the solution turned deep red and gas was evolved. The reaction was allowed to cool to room temperature, poured into 250 ml of water and concentrated. An additional 30 ml of water was added and the solution again concentrated. This procedure was repeated three additional times. The resulting oil was dissolved in 30 ml of water and neutralized with the addition of 11.04 g of sodium bicarbonate. After the bubbling stopped the solution was concentrated to yield a white powder which was triturated with 300 ml of isopropanol, isolated via vacuum filtration and air dried to yield 28.9 g of the desired 4-methyl-3-nitrobenzenesulfonic acid, sodium salt.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
95 mL
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step Two

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